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Compound of Interest

Compound Name: Barium iodide dihydrate

Cat. No.: B1341596

Technical Support Center: Barium lodide
Dihydrate

This technical support center provides guidance for researchers, scientists, and drug
development professionals on the proper handling and storage of air-sensitive barium iodide
dihydrate (Balz:2Hz0).

Frequently Asked Questions (FAQSs)

Q1: What is barium iodide dihydrate and what are its common applications?

Barium iodide dihydrate is an inorganic compound with the chemical formula Balz-2H20.[1][2]
It appears as a white to off-white or colorless crystalline solid.[1][3][4][5] This compound is
highly soluble in water and also soluble in alcohol and acetone.[1][4][5] Due to its properties, it
is used in various applications, including:

o Chemical Synthesis: As a source of barium and iodide ions for synthesizing other
compounds.[1][6]

o Analytical Chemistry: As a reagent for detecting and quantifying halides.[6]

e Materials Science: In the manufacturing of specialty glasses, ceramics, and optical lenses to
enhance their properties.[6]
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e Medical Imaging: As a contrast agent in some X-ray and CT imaging techniques.[6]
Q2: Why is barium iodide dihydrate considered "air-sensitive"?

Barium iodide dihydrate is sensitive to air due to its hygroscopic and deliquescent nature,
meaning it readily absorbs moisture from the atmosphere.[3] This can lead to the compound
becoming liquid.[3] It is also sensitive to light and can decompose, especially in acidic
conditions, which results in the release of iodine, often causing the compound to turn red.[3][7]

Q3: How should | properly store barium iodide dihydrate?

To maintain its integrity, barium iodide dihydrate should be stored in a cool, dry place.[3] The
container must be tightly closed and stored under an inert atmosphere, such as nitrogen or
argon, to protect it from moisture and air.[8][9] It is also crucial to protect the compound from
light.[3][9]

Q4: What are the primary hazards associated with barium iodide dihydrate?

Barium iodide dihydrate is harmful if swallowed, inhaled, or absorbed through the skin.[3] The
barium ion is a muscle poison that can cause stimulation followed by paralysis.[3] Inhalation
may irritate the respiratory tract, and contact can cause skin and eye irritation.[3] For more
detailed safety information, always consult the Safety Data Sheet (SDS).[8][9][10]
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Problem

Possible Cause

Solution

The compound has turned

yellow, brown, or red.

Exposure to air and/or light
has caused decomposition and

the release of free iodine.[3][7]

The compound is likely impure
and may not be suitable for all
applications. For future use,
ensure storage is under an
inert atmosphere and

protected from light.

The solid has become wet or

clumped together.

The compound is hygroscopic
and has absorbed moisture

from the air.[3]

This indicates improper
storage. The material may
need to be dried in a vacuum
oven at a low temperature, but
this may not restore its original
purity. Prevention through

proper storage is key.

Inconsistent experimental

results.

The purity of the barium iodide
dihydrate may be
compromised due to improper

handling or storage.

Use a fresh, properly stored
container of the reagent.
Ensure all handling is
performed under an inert

atmosphere.

Difficulty dissolving the

compound.

While highly soluble in water,
impurities from decomposition

could affect solubility.

Use a fresh bottle of high-
purity barium iodide dihydrate.
Ensure the solvent is
appropriate for the intended

reaction.

Quantitative Data
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Property Value Reference

Chemical Formula Balz:2H20 [1][6]

Molecular Weight 427.17 g/mol [1][6][10]
White to off-white crystalline

Appearance ] [11[3114]
solid

Density ~4.916 g/cm?3 [1][5]

Solubility in Water

166.7 g/100 mL at 0°C

[1]

Melting Point

Decomposes. Loses one water
molecule at ~98.9°C and the
second at ~539°C. Complete
decomposition occurs around
740°C.

[1]

Experimental Protocols

Protocol: Handling Air-Sensitive Barium lodide Dihydrate in a Glovebox

This protocol outlines the steps for safely weighing and preparing a solution of barium iodide

dihydrate under an inert atmosphere.

Materials:

Spatula

Weighing boat or paper

Barium iodide dihydrate (in its original sealed container)

Inert atmosphere glovebox (e.g., nitrogen or argon)

Analytical balance (inside the glovebox)

Appropriate glassware for the solution (e.g., flask with a septum)
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e Anhydrous solvent

e Personal Protective Equipment (PPE): lab coat, safety glasses, and appropriate gloves.

Procedure:

Glovebox Preparation: Ensure the glovebox has been properly purged and the atmosphere
is inert.

o Transfer Materials: Introduce the sealed container of barium iodide dihydrate, spatula,
weighing boat, and glassware into the glovebox antechamber.

o Purge Antechamber: Cycle the antechamber according to the glovebox manufacturer's
instructions to remove air and moisture.

o Transfer to Main Chamber: Move the items from the antechamber into the main glovebox
chamber.

o Equilibration: Allow the items to equilibrate to the glovebox atmosphere for a few minutes.
e Weighing:
o Carefully open the container of barium iodide dihydrate inside the glovebox.

o Using a clean, dry spatula, transfer the desired amount of the solid to the weighing boat on
the analytical balance.

o Record the mass.
o Tightly reseal the original container.
» Solution Preparation:
o Transfer the weighed solid into the designated flask.

o Add the required volume of anhydrous solvent to the flask.
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o Seal the flask (e.g., with a septum and parafilm) before removing it from the glovebox if
the subsequent steps are to be performed outside.

o Cleanup: Clean the spatula and any spills within the glovebox using appropriate procedures.

o Removal of Materials: Remove the prepared solution and waste from the glovebox via the
antechamber.

Visualizations
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Observation

Observe Issue with
Barium lodide Dihydrate

Initial Checks

Is the compound
discolored (yellow/red)?

Is the compound
wet or clumped?

Probable Cause

Decomposition due to Hygroscopic absorption
air/light exposure. of atmospheric moisture.

No, but issues persist

Discard and use a
fresh, properly stored batch.

Review and improve
storage and handling procedures.
(Use inert atmosphere, protect from light)

Click to download full resolution via product page

Caption: Troubleshooting workflow for common issues with barium iodide dihydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Handling and storage of air-sensitive barium iodide
dihydrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1341596#handling-and-storage-of-air-sensitive-
barium-iodide-dihydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1341596?utm_src=pdf-custom-synthesis
https://www.vulcanchem.com/product/vc2379522
https://en.wikipedia.org/wiki/Barium_iodide
https://www.oxfordlabchem.com/msds/(B-01265)%20BARIUM%20IODIDE%20AR.pdf
https://infiniumpharmachem.com/products/barium-iodide-dihydrate/
https://byjus.com/barium-iodide-formula/
https://www.chemimpex.com/products/30442
https://www.guidechem.com/question/what-is-barium-iodide-and-how--id127094.html
https://www.fishersci.com/store/msds?partNumber=AA3567906&productDescription=BARIUM+IODIDE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC208000500&productDescription=BARIUM+IODIDE+HYDRATE%2C+9+50GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/barium-iodide-dihydrate.htm
https://www.benchchem.com/product/b1341596#handling-and-storage-of-air-sensitive-barium-iodide-dihydrate
https://www.benchchem.com/product/b1341596#handling-and-storage-of-air-sensitive-barium-iodide-dihydrate
https://www.benchchem.com/product/b1341596#handling-and-storage-of-air-sensitive-barium-iodide-dihydrate
https://www.benchchem.com/product/b1341596#handling-and-storage-of-air-sensitive-barium-iodide-dihydrate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1341596?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1341596?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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